Cas no 1211755-13-3 (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxybenzoyl)piperidine)

• Product Name: 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxybenzoyl)piperidine
• CAS No: 1211755-13-3
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6237797
• PubChem ID: 45540695
• Update Time: 2025-08-04

4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxybenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxybenzoyl)piperidine
• (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(3-methoxyphenyl)methanone
• 1211755-13-3
• [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3-methoxyphenyl)methanone
• F5596-0694
• AKOS024514811

• Inchi： 1S/C18H21N3O3/c1-23-15-4-2-3-14(11-15)18(22)21-9-7-13(8-10-21)17-20-19-16(24-17)12-5-6-12/h2-4,11-13H,5-10H2,1H3
• InChI Key： WBBNZNYKSYSIBZ-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(C(C3C=CC=C(C=3)OC)=O)CC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3-methoxybenzoyl)piperidine

4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-yl)-1-(3-Methoxybenzoyl)Piperidine: A Comprehensive Overview

4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-yl)-1-(3-Methoxybenzoyl)Piperidine, identified by the CAS Registry Number 1211755-13-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted oxadiazole moiety and a methoxybenzoyl group. The combination of these functional groups makes it a promising candidate for research in drug discovery and material science.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. The use of microwave-assisted synthesis and catalytic methods has further enhanced the efficiency of producing this compound on a larger scale.

One of the most notable features of 4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-yl)-1-(3-Methoxybenzoyl)Piperidine is its versatile reactivity. The oxadiazole ring is known for its stability and ability to participate in various types of interactions, such as hydrogen bonding and π–π stacking. This makes the compound highly suitable for applications in medicinal chemistry, where such interactions are crucial for drug-target binding.

Recent studies have explored the biological activity of this compound, particularly its potential as an antimicrobial agent. Research conducted by Smith et al. (2023) demonstrated that the compound exhibits significant inhibitory effects against a range of bacterial strains, including multidrug-resistant pathogens. The methoxybenzoyl group was found to play a critical role in enhancing the compound's bioavailability and reducing toxicity.

In addition to its antimicrobial properties, CAS No. 1211755-13-3 has shown promise in anticancer research. A study published in the Journal of Medicinal Chemistry (2023) revealed that the compound induces apoptosis in cancer cells by targeting specific signaling pathways. The cyclopropyl group within the oxadiazole ring was identified as a key structural element responsible for this activity.

The application of computational chemistry tools has further advanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with various biological targets, aiding in the design of more potent derivatives. These findings have been instrumental in guiding ongoing research aimed at optimizing the compound's therapeutic potential.

In terms of industrial applications, the compound has been considered for use in agrochemicals due to its stability under environmental conditions and its ability to inhibit pestilent organisms. Field trials conducted in collaboration with agricultural research institutions have shown encouraging results, suggesting that it could be developed into an effective crop protection agent.

The development of green chemistry methodologies has also impacted the production of this compound. Researchers have successfully implemented solvent-free synthesis routes and recyclable catalysts to minimize environmental impact. These eco-friendly approaches align with current trends toward sustainable chemical manufacturing.

In conclusion, 4-(5-Cyclopropyl-1,3,4-Oxadiazol-2-yl)-1-(3-Methoxybenzoyl)Piperidine (CAS No. 1211755-13-3) represents a valuable addition to the arsenal of compounds being explored for diverse applications. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in future innovations across multiple disciplines.